Cas no 2309710-23-2 (4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 2309710-23-2
• MF: C₁₆H₁₈F₃N₅O
• MW: 353.342233181
• CID: 5326789
• Update Time: 2025-09-23

4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-6-((1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-yl)methoxy)pyrimidine
• 4-methyl-6-[[1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]methoxy]pyrimidine
• 4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C16H18F3N5O/c1-11-6-15(23-9-20-11)25-8-12-2-4-24(5-3-12)14-7-13(16(17,18)19)21-10-22-14/h6-7,9-10,12H,2-5,8H2,1H3
• InChI Key： DXGXLNQMTQAPKY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCC(COC2C=C(C)N=CN=2)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 417
• XLogP3: 3
• Topological Polar Surface Area: 64

Additional information on 4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2309710-23-2)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine (CAS No. 2309710-23-2) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrimidine and piperidine moieties, exhibits unique structural properties that make it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery and crop protection, given its ability to interact with biological targets.

The compound's trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in optimizing bioavailability. Recent studies have highlighted its relevance in addressing antimicrobial resistance, a global health concern. As the demand for novel small-molecule inhibitors grows, 2309710-23-2 is being explored for its efficacy against resistant bacterial strains. Additionally, its 6-methylpyrimidin-4-yl subunit has drawn attention in cancer research, where it may modulate key signaling pathways.

From an agrochemical perspective, 4-(4-{(6-methylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)-6-(trifluoromethyl)pyrimidine is being investigated for its potential as a pesticide intermediate. Its structural complexity allows for selective targeting of pests while minimizing environmental impact. This aligns with the growing emphasis on sustainable agriculture and green chemistry, topics frequently searched by stakeholders in the industry.

Synthetic accessibility is another advantage of this compound. Advances in catalysis and flow chemistry have streamlined its production, making it a viable option for large-scale applications. Researchers are also exploring its derivatives to expand its utility, a trend reflected in the increasing number of patents filed related to pyrimidine-based compounds.

In summary, CAS No. 2309710-23-2 represents a versatile scaffold with broad applicability across life sciences. Its combination of structural novelty and functional diversity positions it as a key player in addressing contemporary challenges in healthcare and agriculture. As interest in precision medicine and eco-friendly agrochemicals continues to rise, this compound is poised to play a pivotal role in future innovations.